Cas no 112629-69-3 (2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile structure
112629-69-3 structure
Product Name:2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
CAS No:112629-69-3
MF:C10H10N2S
MW:190.264800548553
MDL:MFCD02656569
CID:1200703
PubChem ID:1713148
Update Time:2025-04-20

2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile, 1,2,5,6,7,8-hexahydro-2-thioxo-
    • 2-sulfanylidene-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
    • AKOS000119282
    • CS-0102437
    • SMR000102537
    • BDBM80121
    • VS-09395
    • G22574
    • AG-664/25098044
    • CHEMBL1507883
    • HMS1580B09
    • Oprea1_380186
    • 2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • 2-mercapto-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • STK036019
    • SR-01000493589-1
    • EN300-34659
    • HMS2559P04
    • AKOS000268880
    • Z57200685
    • SR-01000493589
    • 2-thioxo-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
    • 112629-69-3
    • 2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile
    • MLS000392017
    • BBL029725
    • DTXSID90364860
    • cid_1713148
    • STL318410
    • 2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile
    • 2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • MDL: MFCD02656569
    • Inchi: 1S/C10H10N2S/c11-6-8-5-7-3-1-2-4-9(7)12-10(8)13/h5H,1-4H2,(H,12,13)
    • InChI Key: IAUSXQDCCZQHQE-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=CC2=C(CCCC2)N1

Computed Properties

  • Exact Mass: 190.0566
  • Monoisotopic Mass: 190.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 36.68

2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B536035-25mg
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
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